Cas no 921764-37-6 (5-Bromo-1,4-dimethyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-Bromo-1,4-dimethyl-1H-pyrazole-3-carboxylic acid
• CAS No: 921764-37-6
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• CID: 4719816
• Update Time: 2023-08-15

5-Bromo-1,4-dimethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,4-dimethyl-1H-pyrazole-3-carboxylic acid
• AK672116

• Inchi： 1S/C6H7BrN2O2/c1-3-4(6(10)11)8-9(2)5(3)7/h1-2H3,(H,10,11)
• InChI Key： QOLBTIVDPGFOIO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C(=O)O)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: NA
• Density: 1.8±0.1 g/cm3
• Boiling Point: 358.5±42.0 °C at 760 mmHg

5-Bromo-1,4-dimethyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives